Cas no 898778-94-4 (2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene)

• Product Name: 2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
• CAS No: 898778-94-4
• MF: C₁₄H₁₀Cl₂O₃S
• MW: 329.198400974274
• MDL: MFCD07699170
• CID: 1946288
• PubChem ID: 24723531
• Update Time: 2025-10-31

2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DICHLOROBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
• (3,4-dichlorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone
• LogP
• (3,4-dichlorophenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-(1H-PYRAZOL-1-YL)NICOTINONITRILE
• 898778-94-4
• MFCD07699170
• AKOS016018587
• (3,4-Dichlorophenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-[5-(3,4-DICHLOROBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• DTXSID40641971
• 2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

• MDL： MFCD07699170
• Inchi： 1S/C14H10Cl2O3S/c15-9-2-1-8(7-10(9)16)13(17)11-3-4-12(20-11)14-18-5-6-19-14/h1-4,7,14H,5-6H2
• InChI Key： KTJAZJQNWAVZKR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1=CC=C(C2OCCO2)S1)=O)Cl

Computed Properties

• Exact Mass: 327.97300
• Monoisotopic Mass: 327.9727707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 4.33130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

Introduction to 2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No. 898778-94-4)

2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 898778-94-4, belongs to the thiophene derivatives family, which are widely recognized for their role in the synthesis of bioactive molecules and advanced materials.

The molecular structure of 2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene incorporates several key functional groups that contribute to its versatility. The presence of a 3,4-dichlorobenzoyl moiety enhances its reactivity and potential utility in various synthetic pathways. Additionally, the 1,3-dioxolan-2-yl substituent introduces a cyclic ether functionality, which can influence the compound's solubility, stability, and interaction with biological targets. These structural features make it a valuable intermediate in the development of novel therapeutic agents and functional materials.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties such as anti-inflammatory, antioxidant, and antimicrobial effects. The specific arrangement of atoms in 2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene may contribute to its potential as a precursor for drugs targeting neurological disorders, cancer, and infectious diseases. Researchers have been exploring its derivatives to optimize pharmacokinetic profiles and enhance therapeutic efficacy.

One of the most compelling aspects of this compound is its role in the development of advanced materials. Thiophene-based polymers and copolymers are known for their excellent electrical conductivity and optical properties, making them suitable for applications in organic electronics, solar cells, and sensors. The incorporation of the 1,3-dioxolan-2-yl group into the thiophene core can further modify these properties, potentially leading to new generations of high-performance materials.

The synthesis of 2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems and green chemistry principles has been explored to improve yield and minimize environmental impact. Recent advancements in flow chemistry have also enabled more efficient production processes for this compound, paving the way for large-scale applications.

From a computational chemistry perspective, density functional theory (DFT) calculations have been employed to study the electronic structure and reactivity of 2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene. These studies provide insights into how structural modifications can influence biological activity and material properties. By integrating experimental data with theoretical models, researchers can design more effective synthetic strategies and predict the behavior of novel derivatives.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their potential as scaffolds for drug discovery. The ability to modify various positions on the thiophene ring allows for the creation of diverse chemical libraries. High-throughput screening techniques combined with structure-based drug design have accelerated the identification of promising candidates for further development. 2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene serves as a key building block in this process, enabling the synthesis of compounds with tailored biological activities.

In conclusion, 2-(3,4-Dichlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No. 898778-94-4) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for thiophene derivatives, this compound is likely to play an increasingly important role in addressing global challenges in health and technology.